4-bromo-2,2-difluoro-2,3-dihydro-1H-indene

• Molecular Formula: C9H7BrF2
• Molecular Weight: 233.05 g/mol
• IUPAC Name: 4-bromo-2,2-difluoro-1,3-dihydroindene
• InChI: InChI=1S/C9H7BrF2/c10-8-3-1-2-6-4-9(11,12)5-7(6)8/h1-3H,4-5H2
• InChI Key: XMLBPIMVVOWFBY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CC1(F)F)C(=CC=C2)Br

Description

4-bromo-2,2-difluoro-2,3-dihydro-1H-indene is a chemical compound with the molecular formula C9H7BrF2. It is a derivative of indene, characterized by the presence of bromine and two fluorine atoms.

Preparation Methods

The synthesis of 4-bromo-2,2-difluoro-2,3-dihydro-1H-indene typically involves the bromination and fluorination of indene derivatives. One common method includes the reaction of indene with bromine and a fluorinating agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent side reactions .

Industrial production methods may involve more scalable processes, such as continuous flow reactors, to ensure consistent quality and yield. These methods often require optimization of reaction parameters, including temperature, pressure, and the concentration of reactants .

Chemical Reactions Analysis

4-bromo-2,2-difluoro-2,3-dihydro-1H-indene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride, leading to the formation of corresponding alcohols.

Common reagents and conditions used in these reactions include polar solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

4-bromo-2,2-difluoro-2,3-dihydro-1H-indene has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Medicinal Chemistry: The compound is investigated for its potential biological activities, such as anti-inflammatory and anticancer properties.

Material Science: It is used in the development of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 4-bromo-2,2-difluoro-2,3-dihydro-1H-indene involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine and fluorine atoms play a crucial role in modulating the compound’s reactivity and binding affinity. These interactions can lead to the inhibition or activation of biological pathways, resulting in therapeutic effects .

Comparison with Similar Compounds

4-bromo-2,2-difluoro-2,3-dihydro-1H-indene can be compared with other similar compounds, such as:

4-bromo-2,2-difluoro-2,3-dihydro-1H-inden-1-one: This compound has a similar structure but differs in the presence of a carbonyl group.

4-bromo-1,1-difluoro-2,3-dihydro-1H-indene: This compound differs in the position of the fluorine atoms.

The uniqueness of 4-bromo-2,2-difluoro-2,3-dihydro-1H-indene lies in its specific substitution pattern, which imparts distinct chemical and biological properties.